Cas no 25329-41-3 (2-(4-hydroxyphenyl)methylidene-2,3-dihydro-1H-indene-1,3-dione)

2-(4-Hydroxyphenyl)methylidene-2,3-dihydro-1H-indene-1,3-dione is a synthetic organic compound featuring a hydroxyphenyl-substituted methylidene group fused to a dihydroindene-1,3-dione core. This structure imparts notable reactivity and potential applications in organic synthesis, particularly as an intermediate for dyes, pigments, or functional materials. The presence of the hydroxyl group enhances solubility in polar solvents and may facilitate further derivatization. Its conjugated system contributes to UV-visible absorption properties, making it relevant for photochemical studies. The compound’s rigid indene-1,3-dione scaffold offers stability, while the methylidene moiety allows for selective modifications. Careful handling is advised due to potential sensitivity to light and oxidation.

2-(4-hydroxyphenyl)methylidene-2,3-dihydro-1H-indene-1,3-dione structure

25329-41-3 structure

Product name:2-(4-hydroxyphenyl)methylidene-2,3-dihydro-1H-indene-1,3-dione

CAS No:25329-41-3

MF:C₁₆H₁₀O₃

MW:250.2488

CID:289610

PubChem ID:323037

2-(4-hydroxyphenyl)methylidene-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1H-Indene-1,3(2H)-dione,2-[(4-hydroxyphenyl)methylene]-
- 2-[(4-hydroxyphenyl)methylene]-1H-Indene-1,3(2H)-dione
- 2-[(4-hydroxyphenyl)methylidene]indene-1,3-dione
- 2-(4-Hydroxy-benzyliden)-indan-1,3-dion
- 2-(4-Hydroxy-benzyliden)-indandion-(1,3)
- 2-(4-hydroxybenzylidene)-1H-indene-1,3(2H)-dione
- 2-(4-hydroxybenzylidene)indan-1,3-dione
- 2-(4-hydroxy-benzylidene)-indan-1,3-dione
- 2-(4-hydroxyphenylmethylene)-1H-indane-1,3-dione
- 2-(p-hydroxybenzylidene)-1,3-indandione
- AC1L87QU
- AKOS00
- HMS1425P14
- IFLab1_004920
- NSC281759
- p-Hydroxy-2-benzyliden-1,3-indandion
- STK327027
- STOCK1S-05775
- 2-(4-hydroxyphenyl)methylidene-2,3-dihydro-1H-indene-1,3-dione
- AKOS001483167
- NSC-281759
- 25329-41-3
- CHEMBL3275868
- 2-[(4-HYDROXYPHENYL)METHYLIDENE]-2,3-DIHYDRO-1H-INDENE-1,3-DIONE
- SCHEMBL20299553
- DTXSID70314262
- SR-01000087533
- F1135-0035
- SR-01000087533-1
- IDI1_010675
- Inchi： InChI=1S/C16H10O3/c17-11-7-5-10(6-8-11)9-14-15(18)12-3-1-2-4-13(12)16(14)19/h1-9,17H
- InChI Key： GEHLQFUBQVMQCB-UHFFFAOYSA-N
- SMILES： OC1=CC=C(/C=C2\C(=O)C3=CC=CC=C3C\2=O)C=C1

Computed Properties

Exact Mass: 250.063
Monoisotopic Mass: 250.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4Å²
XLogP3: 3.1

Experimental Properties

Density: 1.408
Boiling Point: 483.3°Cat760mmHg
Flash Point: 260.2°C
Refractive Index: 1.733
PSA: 54.37
LogP: 2.85480

2-(4-hydroxyphenyl)methylidene-2,3-dihydro-1H-indene-1,3-dione Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1135-0035-2mg	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1135-0035-3mg	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1135-0035-30mg	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	30mg	$119.0	2023-05-17
Life Chemicals	F1135-0035-10μmol	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1135-0035-40mg	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	40mg	$140.0	2023-05-17
Life Chemicals	F1135-0035-1mg	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1135-0035-50mg	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	50mg	$160.0	2023-05-17
Life Chemicals	F1135-0035-75mg	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	75mg	$208.0	2023-05-17
Life Chemicals	F1135-0035-5μmol	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1135-0035-4mg	2-[(4-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione	25329-41-3	90%+	4mg	$66.0	2023-05-17